(R)-4-tert-butyl 3-methyl morpholine-3,4-dicarboxylate

Specification

• CAS No.: 885321-46-0
• Molecular Formula: C11H19NO5
• Molecular Weight: 245.27 g/mol
• IUPAC Name: 4-O-tert-butyl 3-O-methyl (3R)-morpholine-3,4-dicarboxylate
• Standard InChI: InChI=1S/C11H19NO5/c1-11(2,3)17-10(14)12-5-6-16-7-8(12)9(13)15-4/h8H,5-7H2,1-4H3/t8-/m1/s1
• Standard InChI Key: KHKJMJAQUGFIHO-MRVPVSSYSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCOC[C@@H]1C(=O)OC
• SMILES: CC(C)(C)OC(=O)N1CCOCC1C(=O)OC
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOCC1C(=O)OC

Introduction

Structural Characteristics and Physical Properties

The molecular structure of (R)-4-tert-butyl 3-methyl morpholine-3,4-dicarboxylate contains a morpholine ring as its core scaffold with specific functional group attachments that define its chemical behavior.

Molecular Composition

The compound demonstrates the following fundamental physical properties:

Property	Value
Molecular Formula	C11H19NO5
Molecular Weight	245.27 g/mol
Heavy Atoms Count	17
Rotatable Bond Count	4
Number of Rings	1
Carbon Bond Saturation (Fsp3)	0.82

Physical and Chemical Properties

The physicochemical profile of this compound includes several properties relevant to its behavior in various systems:

Property	Value
LogP	0.71
Polar Surface Area	65 Ų
Hydrogen Bond Acceptors	3
Hydrogen Bond Donors	0

These properties suggest moderate lipophilicity and a favorable profile for potential drug-like applications. The LogP value of 0.71 indicates a reasonable balance between hydrophilicity and lipophilicity, which may contribute to its membrane permeability characteristics. The absence of hydrogen bond donors coupled with three hydrogen bond acceptors provides insights into its potential interaction patterns with biological macromolecules.

Supplier	Lead Time	Ships From	Purity (%)	Available Quantities	Price Range ($)
BLD Pharmatech Co., Limited	1 day	United States	97	100 mg - 1 g	$15 - $119
BLD PHARMATECH LTD CN	1 day	China	97	100 mg - 1 g	$15 - $119
Angene International Limited	5 days	China	97	100 mg - 1 g	$21 - $145
Key Organics Limited (BIONET)	10 days	United Kingdom	95	100 mg - 250 mg	$153 - $222
AA BLOCKS	12 days	United States	97	100 mg - 1 g	$15 - $116

Shipping Considerations

For research samples, shipping conditions typically involve temperature-controlled environments. Evaluation sample solutions are generally shipped with blue ice, while other quantities may be shipped at room temperature or with blue ice upon request.

Analytical Characterization

The identification and quality control of (R)-4-tert-butyl 3-methyl morpholine-3,4-dicarboxylate typically involve several analytical techniques to confirm its structure, purity, and stereochemical integrity.

Structural Confirmation Techniques

Common analytical methods for characterizing this compound include:

• Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation

• High-Performance Liquid Chromatography (HPLC) for purity assessment

• Mass Spectrometry for molecular weight verification

• Chiral chromatography techniques to confirm stereochemical purity

These analytical approaches are essential for ensuring the identity and quality of the compound for research applications.